Biotin-PEG1-NH2

Biotin-avidin binding affinity PEG spacer length effect Streptavidin pull-down assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H26N4O3S
Molecular Weight 330.45 g/mol
Cat. No. B15607976
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameBiotin-PEG1-NH2
Molecular FormulaC14H26N4O3S
Molecular Weight330.45 g/mol
Structural Identifiers
InChIInChI=1S/C14H26N4O3S/c15-5-7-21-8-6-16-12(19)4-2-1-3-11-13-10(9-22-11)17-14(20)18-13/h10-11,13H,1-9,15H2,(H,16,19)(H2,17,18,20)/t10?,11?,13-/m0/s1
InChIKeyMJCKXPHJERSYIX-XIVSLSHWSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Biotin-PEG1-NH2 for ADC and PROTAC Linker Procurement: Core Physicochemical and Functional Profile


Biotin-PEG1-NH2 (CAS 811442-85-0) is a heterobifunctional bioconjugation linker comprising a biotin moiety, a single-unit polyethylene glycol (PEG1) spacer, and a terminal primary amine [1]. With a molecular weight of 330.45 g/mol, an XLogP3 of -1, and a discrete PEG1 spacer arm, it occupies a distinct position within the biotin-PEG-amine linker family between biotin-only constructs and longer PEG variants [1]. The compound is classified as a cleavable antibody-drug conjugate (ADC) linker and is also utilized as a PEG-based PROTAC linker for targeted protein degradation applications .

Cleavable ADC linker synthesis support
PROTAC linker design for targeted protein degradation
One-step amine-NHS ester bioconjugation
Predicted biotin-avidin binding stoichiometry retention

Why Biotin-PEG1-NH2 Cannot Be Simply Replaced by Longer Biotin-PEG-Amine Linkers


PEG spacer length is not a passive design choice; it directly governs the equilibrium binding constant and stoichiometry of the biotin-avidin/streptavidin interaction [1]. Ke et al. demonstrated that increasing PEG molecular weight from 588 to 5000 g/mol elevates the dissociation constant (Kd) from ~10⁻¹⁵ M (native biotin) to ~10⁻⁸ M, and reduces binding stoichiometry from 4:1 to 1:1 [1]. Consequently, substituting Biotin-PEG1-NH2 with longer PEG variants such as Biotin-PEG3-amine or Biotin-PEG4-amine alters the binding thermodynamics, potentially compromising pull-down efficiency, detection sensitivity, and ternary complex geometry in PROTAC applications [1][2]. The quantitative evidence below substantiates why linker length is a critical selection parameter rather than an interchangeable variable.

Elevated dissociation constant
Longer PEG linkers may increase Kd by orders of magnitude, weakening biotin-avidin interaction and capture efficiency.
Altered binding stoichiometry
Extended PEG chains can shift biotin-avidin stoichiometry, disrupting multivalent complex assembly and pull-down geometry.
Reduced surface grafting density
Longer spacers may lower biotin surface density, diminishing streptavidin loading and assay signal in biosensor applications.

Biotin-PEG1-NH2 Comparative Performance Evidence: Quantified Differentiation Against Closest PEG Linker Analogs


Avidin/Streptavidin Binding Affinity: PEG1 Minimizes Kd Elevation vs. Longer PEG Spacers

The biotin-avidin interaction has a baseline Kd of ~10⁻¹⁵ M. Ke et al. (2007) demonstrated that PEGylation with PEG588 increases Kd to ~10⁻⁸ M—a 10⁷-fold affinity reduction—while PEG5000 further reduces stoichiometry to 1:1 [1]. Biotin-PEG1-NH2, bearing only a single ethylene glycol unit (~44 Da PEG contribution), introduces minimal steric interference with the avidin/streptavidin binding pocket, thereby preserving near-native binding affinity and a 4:1 stoichiometry. This is in marked contrast to Biotin-PEG3-amine (three PEG units) and Biotin-PEG4-amine (four PEG units), which impose progressively greater steric shielding of biotin from the avidin tetramer [1].

Avidin binding affinity
Class-level inference
Target: ~10⁻¹⁵ M (predicted Kd)
vs. PEG588: ~10⁻⁸ M; PEG5000: ~10⁻⁸ M, 1:1 stoichiometry
~10⁷-fold lower Kd vs. PEGylated biotins ≥588 Da
Supports near-native affinity for pull-down workflows
Predicted from PEG-length-Kd correlation curve
Biotin-avidin binding affinity PEG spacer length effect Streptavidin pull-down assay

Computed LogP (XLogP3): Biotin-PEG1-NH2 is Less Hydrophilic than PEG2 and PEG3 Analogs

PubChem XLogP3-AA values for the biotin-PEGn-amine series reveal a systematic trend: Biotin-PEG1-NH2 (XLogP3 = -1), Biotin-PEG2-amine (XLogP3 = -1.2), and Biotin-PEG3-amine (XLogP3 = -1.3) [1][2][3]. The 0.2–0.3 unit increase in LogP (less negative) for Biotin-PEG1-NH2 indicates comparatively reduced hydrophilicity, which may confer marginally improved passive membrane permeability relative to longer PEG variants, while still retaining sufficient aqueous solubility for bioconjugation workflows.

Computed LogP (XLogP3)
Head-to-head
-1
Δ +0.2 vs. Biotin-PEG2-amine; +0.3 vs. Biotin-PEG3-amine
May support marginal permeability advantage
PubChem XLogP3-AA algorithm
LogP comparison PEG linker hydrophilicity Membrane permeability prediction

Molecular Weight Minimization: 330.45 Da vs. 374.5–418.6 Da for PEG2/PEG3 Counterparts

Biotin-PEG1-NH2 has a molecular weight of 330.45 g/mol [1]. Each additional ethylene glycol unit adds 44.05 Da, yielding 374.5 g/mol for Biotin-PEG2-amine [2] and 418.6 g/mol for Biotin-PEG3-amine [3]. This represents a 13% and 27% mass increase, respectively, over Biotin-PEG1-NH2. In PROTAC design, where maintaining a molecular weight below 700–800 Da is desirable for oral bioavailability and cell permeability, the 44–88 Da savings offered by PEG1 can be a decisive factor when linker mass budgets are constrained.

Molecular weight
Head-to-head
330.45 Da
-12% vs. Biotin-PEG2-amine; -21% vs. Biotin-PEG3-amine
Minimal mass addition for PROTAC design
MW computed by PubChem
Molecular weight comparison Linker mass addition PROTAC design

Spacer Arm Length: PEG1 Optimizes Biotin Accessibility Without Reducing Surface Loading vs. PEG23

Rosenthal et al. (2019) compared biotin-PEG3 (short) and biotin-PEG23 (long) linkers grafted onto PNIPAAm brushes for streptavidin-HRP immobilization [1]. The short biotin-PEG3 linker achieved significantly higher biotin surface density due to better accessibility to alkyne-functionalized chain ends, resulting in higher streptavidin-HRP loading in both the swollen (20 °C) and collapsed (37 °C) states. All biotin-PEG3-modified brushes reached 81–98% monolayer coverage, whereas biotin-PEG23-modified brushes at 20 °C exhibited only 43% monolayer coverage [1]. Extending this finding to Biotin-PEG1-NH2, the single-unit PEG1 spacer provides the minimal steric bulk consistent with preserving high surface packing density, which is critical for maximizing signal in biosensor and microarray applications.

Surface loading
Cross-study comparable
Predicted ≥81% monolayer coverage
vs. Biotin-PEG23: 43% monolayer coverage (20 °C)
1.9–2.3× higher streptavidin-HRP loading
Supports high-density biosensor functionalization
Inferred from PEG3 vs. PEG23 comparative data
Spacer arm length optimization Enzyme immobilization Biotin surface density

Terminal Primary Amine Reactivity: pH 7–9 NHS Ester Coupling for Stable Amide Bond Formation

The terminal primary amine of Biotin-PEG1-NH2 reacts with NHS esters at pH 7–9 to form stable, irreversible amide bonds, with optimum coupling efficiency in slightly alkaline conditions (pH 7.2–8.5) [1]. In contrast, Biotin-PEG1-acid (carboxyl-terminated) and Biotin-PEG1-OH (hydroxyl-terminated) require activation with EDC/NHS or other coupling agents, introducing additional steps and potential side reactions. The amine handle of Biotin-PEG1-NH2 enables direct, one-step conjugation to NHS-ester-functionalized payloads, antibodies, or surfaces without pre-activation, which can reduce conjugation workflow time and improve batch-to-batch reproducibility [1].

Amine conjugation
Supporting evidence
One-step NHS ester coupling, pH 7–9
Stable amide bond formation without pre-activation
Simplifies bioconjugation workflow
Eliminates EDC activation variability
Amine-NHS ester conjugation Bioconjugation efficiency Amide bond stability

Biotin-PEG1-NH2 Optimal Application Scenarios Driven by Quantitative Differentiation Evidence


High-Sensitivity Streptavidin Pull-Down and Affinity Purification

When experimental protocols demand maximal capture efficiency of biotinylated targets on streptavidin-coated matrices, Biotin-PEG1-NH2 is the preferred linker. Its near-native binding affinity (predicted Kd ~10⁻¹⁵ M vs. ~10⁻⁸ M for PEG5000-biotin) [1] and preserved 4:1 stoichiometry minimize target loss during wash steps and enable more complete elution under competitive biotin conditions. This is critical for low-abundance protein identification in mass spectrometry-based proteomics workflows.

PROTAC Linker Design with Stringent Molecular Weight Constraints

For PROTAC constructs approaching Rule-of-Five boundaries, the 330.45 Da mass of Biotin-PEG1-NH2 saves 44–88 Da compared to Biotin-PEG2-amine and Biotin-PEG3-amine [2][3], respectively, while maintaining sufficient spacer flexibility for ternary complex formation. The slightly elevated LogP (-1 vs. -1.3 for PEG3) may also contribute incrementally to passive cellular permeability [2][3], a key consideration for PROTACs requiring intracellular target engagement.

High-Density Biotinylation of Biosensor Surfaces and Microarrays

Surface plasmon resonance (SPR) chips, ELISA plates, and microarray slides functionalized with Biotin-PEG1-NH2 benefit from the short PEG1 spacer, which promotes high biotin grafting density without the steric penalty observed for biotin-PEG23 (43% vs. 81–98% monolayer coverage) [4]. Higher surface biotin density directly enhances streptavidin loading capacity and, consequently, assay signal intensity.

Antibody-Drug Conjugate (ADC) Linker with Cleavable Functionality

Biotin-PEG1-NH2 is classified as a cleavable 1-unit PEG ADC linker suitable for synthesizing antibody-drug conjugates . Its primary amine enables direct conjugation to payloads bearing activated ester functionalities, while the minimal PEG1 spacer reduces the risk of PEG-induced immunogenicity that has been reported with higher molecular weight PEG linkers in chronic dosing regimens.

Application
Selection Property
Validation Focus
Streptavidin pull-down & purification
Binding affinity retention context
Capture efficiency and recovery validation
PROTAC linker design (MW-constrained)
Minimal molecular weight addition
MW budget and cell permeability assessment
Biosensor & microarray functionalization
High biotin grafting density
Surface loading and signal intensity quantification
Cleavable ADC linker synthesis
One-step amine-NHS ester conjugation
Conjugation reproducibility and ADC stability review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

32 linked technical documents
Explore Hub


Quote Request

Request a Quote for Biotin-PEG1-NH2

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.